Cas no 1780479-64-2 (2-(2,2-difluorocyclopentyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,2-difluorocyclopentyl)ethane-1-sulfonyl chloride
• CAS No: 1780479-64-2
• CID: 4613466
• Update Time: 2025-06-15

2-(2,2-difluorocyclopentyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluorocyclopentyl)ethane-1-sulfonyl chloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-(2,2-difluorocyclopentyl)ethane-1-sulfonyl chloride

Recent Advances in the Application of 2-(2,2-Difluorocyclopentyl)ethane-1-sulfonyl Chloride (CAS: 1780479-64-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(2,2-difluorocyclopentyl)ethane-1-sulfonyl chloride (CAS: 1780479-64-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique difluorocyclopentyl moiety, has demonstrated remarkable potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel enzyme inhibitors, receptor modulators, and prodrugs, making it a valuable tool for medicinal chemists.

One of the most notable applications of 2-(2,2-difluorocyclopentyl)ethane-1-sulfonyl chloride is its role in the synthesis of sulfonamide-based therapeutics. Sulfonamides are a well-established class of compounds with diverse pharmacological activities, including antibacterial, antiviral, and anticancer properties. The incorporation of the difluorocyclopentyl group into sulfonamide scaffolds has been shown to enhance metabolic stability and improve target binding affinity, as evidenced by recent preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of a new generation of carbonic anhydrase inhibitors with improved selectivity profiles.

In addition to its applications in drug discovery, 2-(2,2-difluorocyclopentyl)ethane-1-sulfonyl chloride has also been employed as a key reagent in chemical biology research. Its ability to selectively modify cysteine residues in proteins has made it a valuable tool for studying protein-protein interactions and post-translational modifications. A recent study in Nature Chemical Biology demonstrated the use of this compound in the development of activity-based probes for profiling deubiquitinating enzymes, shedding new light on their roles in cellular signaling pathways.

The synthetic utility of 2-(2,2-difluorocyclopentyl)ethane-1-sulfonyl chloride has been further expanded by recent advances in flow chemistry and continuous manufacturing. Researchers have developed optimized protocols for its large-scale production, addressing previous challenges related to stability and reactivity. These developments have paved the way for its broader application in industrial pharmaceutical synthesis, as highlighted in a 2024 review article in Organic Process Research & Development.

Looking ahead, the unique structural features of 2-(2,2-difluorocyclopentyl)ethane-1-sulfonyl chloride continue to inspire new research directions. Current investigations are exploring its potential in the development of covalent inhibitors for challenging drug targets, as well as its use in the synthesis of fluorinated analogs of natural products. With its growing importance in both academic and industrial settings, this compound is poised to remain at the forefront of chemical biology and pharmaceutical innovation in the coming years.